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Compound of Interest

Compound Name: (-)-Tracheloside

Cat. No.: B049147

Application Notes and Protocols for Researchers

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-Tracheloside is a lignan glycoside that has demonstrated notable biological activities,
including the promotion of keratinocyte proliferation, making it a compound of interest for
wound healing and dermatological research.[1][2] Accurate and consistent preparation of stock
solutions is critical for obtaining reproducible results in cell-based assays. This document
provides a detailed protocol for the preparation, storage, and application of (-)-Tracheloside
stock solutions for in vitro experiments.

Quantitative Data Summary

A summary of the key physical and chemical properties of (-)-Tracheloside is presented in the
table below for easy reference.
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Parameter Value Source(s)
Molecular Formula C27H34012 [3]
Molecular Weight 550.55 g/mol [3114]

CAS Number 33464-71-0 [3][4]
Appearance Off-white solid/powder [4]

Primary Solvent

Dimethyl Sulfoxide (DMSO)

[415]1(6]

Solubility in DMSO

= 2.5 mg/mL (= 4.54 mM)

[5]

Recommended Stock Conc.

10 mM in anhydrous DMSO

[417]

Stock Solution Storage

-20°C for up to 1 month; -80°C
for up to 6 months. Protect

from light.

[5]

Working Solution Stability

Prepare fresh for each
experiment from the frozen

stock.

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (-)-Tracheloside
Stock Solution

This protocol outlines the steps to prepare a 10 mM concentrated stock solution of (-)-
Tracheloside in DMSO.

Materials:

(-)-Tracheloside powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile filter tips
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o Vortex mixer
e Analytical balance
Methodology:

o Preparation: In a sterile environment such as a laminar flow hood, allow the (-)-Tracheloside
vial and the anhydrous DMSO to come to room temperature before opening to prevent water
condensation.

e Weighing: Accurately weigh the required amount of (-)-Tracheloside powder. To prepare 1
mL of a 10 mM stock solution, weigh out 5.51 mg of (-)-Tracheloside.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed (-)-
Tracheloside. For a 10 mM solution, if you weighed 5.51 mg, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex the solution thoroughly until all the powder is
completely dissolved. A clear solution should be obtained. If dissolution is slow, gentle
warming in a 37°C water bath or brief sonication can be employed.[5][8]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber cryovials.[5] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5]
Ensure the vials are protected from light.[5]

Protocol 2: Preparation of Working Solutions for Cell
Treatment

This protocol details the dilution of the 10 mM DMSO stock solution to the final working
concentration in cell culture medium.

Materials:
e 10 mM (-)-Tracheloside stock solution in DMSO

e Pre-warmed, complete cell culture medium suitable for your cell line
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Sterile conical tubes or pipette tubes

Cultured cells ready for treatment

Methodology:

Thaw Stock Solution: Remove one aliquot of the 10 mM (-)-Tracheloside stock solution from
the freezer and allow it to thaw at room temperature.

Calculate Dilution: Determine the final concentration of (-)-Tracheloside required for your
experiment. For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock,
you would perform a 1:1000 dilution.

Prepare Working Solution: Add the calculated volume of the stock solution to the pre-warmed
cell culture medium. For a 1:1000 dilution to make 1 mL, add 1 pL of the 10 mM stock
solution to 999 L of the cell culture medium.

o Important: Always add the DMSO stock to the aqueous medium and mix immediately by
gentle pipetting or inversion to prevent precipitation of the compound.[7]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used to prepare the highest concentration of the (-)-Tracheloside
working solution. The final DMSO concentration should typically be kept below 0.1% to avoid
solvent-induced cytotoxicity.[8]

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the
freshly prepared (-)-Tracheloside working solution or the vehicle control medium. Incubate
the cells for the desired experimental duration.

Visualization of Signhaling Pathway and Workflow
(-)-Tracheloside Induced ERK1/2 Signaling Pathway

(-)-Tracheloside has been shown to promote keratinocyte proliferation by stimulating the

phosphorylation of ERK1/2 (Extracellular signal-regulated kinases 1 and 2), which are part of

the MAP kinase signaling cascade.[1][2]
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Caption: (-)-Tracheloside stimulates cell proliferation via the ERK1/2 pathway.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow for preparing (-)-Tracheloside stock and
working solutions for cell culture experiments.
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Caption: Workflow for preparing (-)-Tracheloside stock solution.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b049147?utm_src=pdf-body-img
https://www.benchchem.com/product/b049147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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